4-Hydroxycyclophosphamide
Overview
Description
4-Hydroxycyclophosphamide is in the class of oxazaphosphorine compounds. It is the main, active metabolite of cyclophosphamide and of mafosfamide after they are partially metabolized by cytochrome P450 .
Synthesis Analysis
Cyclophosphamide (CPA), a widely used anti-cancer prodrug, is converted by liver cytochrome P450 (CYP) enzymes into the primary metabolite 4-hydroxycyclophosphamide (4-OH-CPA). This is followed by non-enzymatic generation of the bioactive metabolites phosphoramide mustard and acrolein . The chemical synthesis of 4-OH-CPA is complex and leads to only low yields and undesired side products .Molecular Structure Analysis
The molecular formula of 4-Hydroxycyclophosphamide is C7H15Cl2N2O3P. Its average mass is 277.085 Da and its monoisotopic mass is 276.019745 Da .Chemical Reactions Analysis
The antineoplastic effects of cyclophosphamide are due to the phosphoramide mustard formed from the metabolism of the drug by liver enzymes like cytochrome P-450. Hepatic enzymes first convert cyclophosphamide to hydroxycyclophosphamide and then subsequently metabolized to aldophosphamide. Aldophosphamide is cleaved to the active alkylating agent phosphoramide mustard and acrolein .Physical And Chemical Properties Analysis
The physical and chemical properties of 4-Hydroxycyclophosphamide can be found in databases like PubChem and ChemSpider .Scientific Research Applications
Anti-Cancer Prodrug
4-Hydroxycyclophosphamide (4-OH-CPA) is a primary metabolite of Cyclophosphamide (CPA), a widely used anti-cancer prodrug . It is converted by liver cytochrome P450 (CYP) enzymes into 4-OH-CPA, which then non-enzymatically generates bioactive metabolites phosphoramide mustard and acrolein .
Toxicological Studies
4-OH-CPA is used in toxicological studies on human cancer cells . The use of human drug metabolites as authentic standards to evaluate their toxicity is essential for drug development .
Biocatalyst for Selective Hydroxylation
The unspecific peroxygenase from Marasmius rotula serves as an efficient biocatalyst for selective cyclophosphamide hydroxylation . This process produces 4-OH-CPA, which can be used for direct cyto- and genotoxicity evaluation in human cancer cells .
Cardiotoxicity Studies
4-OH-CPA and its metabolite acrolein are linked to the cardiotoxicity observed after the administration of high doses of the prodrug cyclophosphamide . Therefore, it is used in studies to shed light on the cardiotoxic mechanisms of cyclophosphamide .
Metabolomics Studies
Metabolomics studies are applied to cardiac cells exposed to subtoxic concentrations of 4-OH-CPA to determine early markers of damage . These studies have shown that 4-OH-CPA and acrolein induced marked cardiotoxicity at µM concentrations .
Synthesis of Human Drug Metabolites (HDMs)
The synthesis of human drug metabolites (HDMs), especially of new drug candidates, plays an important role in pharmaceutical research and for the development of effective and safe drugs . 4-OH-CPA is one such HDM synthesized for these purposes .
Mechanism of Action
Target of Action
4-Hydroxycyclophosphamide (4-OH-CPA) is a metabolite of the prodrug cyclophosphamide . The primary targets of 4-OH-CPA are DNA molecules within cells . It acts by alkylating DNA, which disrupts the DNA structure and inhibits DNA replication .
Mode of Action
4-OH-CPA is converted into aldophosphamide (ALDO), which is the pharmacologically active metabolite . ALDO then undergoes a transformation to form phosphoramide mustard, the compound that alkylates DNA . This alkylation leads to DNA cross-linking, which inhibits DNA replication and transcription, ultimately leading to cell death .
Biochemical Pathways
The conversion of cyclophosphamide to 4-OH-CPA, and subsequently to ALDO, is part of the drug’s metabolic activation pathway . This pathway involves the action of cytochrome P450 enzymes in the liver . The formation of phosphoramide mustard from ALDO is a non-enzymatic process .
Pharmacokinetics
The pharmacokinetics of 4-OH-CPA involves its formation from cyclophosphamide, its conversion to ALDO, and the subsequent formation of phosphoramide mustard . The total clearance of cyclophosphamide is 13.3 l/h, and the central volume of distribution is 59.8 l . The metabolite elimination rate constant is 4.3 h^-1 .
Result of Action
The primary result of 4-OH-CPA action is the induction of apoptosis, or programmed cell death . This is due to the DNA damage caused by the alkylating action of phosphoramide mustard . The cytotoxicity of 4-OH-CPA is significantly higher than that of cyclophosphamide .
Action Environment
The action of 4-OH-CPA can be influenced by various environmental factors. For instance, the balance between metabolic activation and inactivation of cyclophosphamide can be affected by factors such as autoinduction, dose escalation, and drug-drug interactions . Additionally, individual differences in the expression and activity of the enzymes involved in cyclophosphamide metabolism can also influence the action of 4-OH-CPA .
Safety and Hazards
Avoid dust formation. Avoid breathing mist, gas or vapours. Avoid contacting with skin and eye. Use personal protective equipment. Wear chemical impermeable gloves. Ensure adequate ventilation. Remove all sources of ignition. Evacuate personnel to safe areas. Keep people away from and upwind of spill/leak .
Future Directions
There are ongoing studies to shed light on the cardiotoxic mechanisms of cyclophosphamide and its main biotransformation products, through classic and metabolomics studies . Differences in cytotoxic mechanisms were observed for the two different cellular states used and for the three molecules, which should be taken into consideration in the study of cyclophosphamide cardiotoxic mechanisms .
properties
IUPAC Name |
2-[bis(2-chloroethyl)amino]-2-oxo-1,3,2λ5-oxazaphosphinan-4-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15Cl2N2O3P/c8-2-4-11(5-3-9)15(13)10-7(12)1-6-14-15/h7,12H,1-6H2,(H,10,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RANONBLIHMVXAJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COP(=O)(NC1O)N(CCCl)CCCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15Cl2N2O3P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90960669 | |
Record name | 2-[Bis(2-chloroethyl)amino]-4-hydroxy-1,3,2lambda~5~-oxazaphosphinan-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90960669 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
277.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Hydroxycyclophosphamide | |
CAS RN |
40277-05-2 | |
Record name | 4-Hydroxycyclophosphamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=40277-05-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Hydroxycyclophosphamide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0040277052 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 40277-05-2 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=196562 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-[Bis(2-chloroethyl)amino]-4-hydroxy-1,3,2lambda~5~-oxazaphosphinan-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90960669 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-HYDROXYCYCLOPHOSPHAMIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/1XBF4E50HS | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Record name | 4-Hydroxycyclophosphamide | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0013856 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.